Cas no 205519-75-1 (2(E),7(Z),10(Z),13(Z),16(Z)-Docosapentaenoic acid)

• Product Name: 2(E),7(Z),10(Z),13(Z),16(Z)-Docosapentaenoic acid
• CAS No: 205519-75-1
• MF: C₂₂H₃₄O₂
• MW: 330.50
• CID: 5092295
• PubChem ID: 45934054
• Update Time: 2025-06-13

2(E),7(Z),10(Z),13(Z),16(Z)-Docosapentaenoic acid Chemical and Physical Properties

Names and Identifiers

• 2(E),7(Z),10(Z),13(Z),16(Z)-DOCOSAPENTAENOIC ACID
• 205519-75-1
• (2E,7Z,10Z,13Z,16Z)-Docosa-2,7,10,13,16-pentaenoic acid
• 2(E),7(Z),10(Z),13(Z),16(Z)-Docosapentaenoic acid

• Inchi： 1S/C22H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h6-7,9-10,12-13,15-16,20-21H,2-5,8,11,14,17-19H2,1H3,(H,23,24)/b7-6-,10-9-,13-12-,16-15-,21-20-
• InChI Key： FNNBUXCDSMUGNX-GXNRNZCVSA-N
• SMILES： CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCC/C=C\C(=O)O

Computed Properties

• Exact Mass: 330.255880323g/mol
• Monoisotopic Mass: 330.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2(E),7(Z),10(Z),13(Z),16(Z)-Docosapentaenoic acid

Comprehensive Analysis of 2(E),7(Z),10(Z),13(Z),16(Z)-Docosapentaenoic Acid (CAS No. 205519-75-1): Properties, Benefits, and Applications

2(E),7(Z),10(Z),13(Z),16(Z)-Docosapentaenoic Acid (CAS No. 205519-75-1), often abbreviated as DPA, is a long-chain polyunsaturated fatty acid (PUFA) belonging to the omega-3 family. This compound has garnered significant attention in recent years due to its potential health benefits, particularly in cardiovascular and neurological health. With the growing consumer interest in omega-3 supplements and functional foods, understanding the unique properties of DPA is essential for researchers, healthcare professionals, and supplement manufacturers alike.

The molecular structure of 2(E),7(Z),10(Z),13(Z),16(Z)-Docosapentaenoic Acid features five double bonds, with specific cis (Z) and trans (E) configurations that influence its biological activity. Unlike its more well-known counterparts, EPA (eicosapentaenoic acid) and DHA (docosahexaenoic acid), DPA serves as a critical intermediary in metabolic pathways, playing a unique role in lipid metabolism and anti-inflammatory processes. Recent studies suggest that DPA may exhibit superior bioavailability and longer retention in tissues compared to other omega-3 fatty acids, making it a promising candidate for nutraceutical formulations.

One of the most searched topics related to 205519-75-1 is its potential role in heart health. Emerging research indicates that DPA may contribute to reducing triglyceride levels and improving endothelial function, which are key factors in cardiovascular disease prevention. Additionally, its anti-inflammatory properties have sparked interest in applications for joint health and autoimmune conditions, aligning with the current trend of personalized nutrition and preventive healthcare.

In the realm of cognitive health, 2(E),7(Z),10(Z),13(Z),16(Z)-Docosapentaenoic Acid is being investigated for its neuroprotective effects. With rising global concerns about neurodegenerative diseases like Alzheimer's, the demand for brain-boosting nutrients has surged. Preliminary studies suggest that DPA may support neuronal membrane integrity and synaptic plasticity, making it a subject of intense research in the nutraceutical and pharmaceutical industries.

The commercial applications of CAS No. 205519-75-1 extend beyond supplements. The cosmeceutical industry has begun exploring its potential in anti-aging formulations due to its ability to modulate skin lipid composition and inflammatory responses. Furthermore, its incorporation into functional foods and infant nutrition products is being evaluated, catering to the growing demand for clean-label ingredients with scientifically backed benefits.

From a technical perspective, the isolation and purification of 2(E),7(Z),10(Z),13(Z),16(Z)-Docosapentaenoic Acid require advanced techniques such as chromatography and enzymatic concentration. Its stability under various processing conditions is a key consideration for manufacturers, especially in the context of sustainable sourcing and green chemistry practices. As consumers increasingly prioritize traceability and eco-friendly production, these factors are becoming critical in the supply chain.

In conclusion, 205519-75-1 represents a fascinating intersection of nutritional science, preventive medicine, and industrial innovation. As research continues to uncover its multifaceted benefits, DPA is poised to become a cornerstone ingredient in next-generation health products. Whether you're a formulator seeking novel bioactive compounds or a health-conscious consumer navigating the omega-3 supplement market, understanding this unique fatty acid is increasingly important in today's evidence-based wellness landscape.